N1-((3-((4-fluoro-2-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-isobutyloxalamide

• IUPAC Name: N-[[3-(4-fluoro-2-methylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N'-(2-methylpropyl)oxamide
• InChI: InChI=1S/C18H26FN3O5S/c1-12(2)10-20-17(23)18(24)21-11-16-22(7-4-8-27-16)28(25,26)15-6-5-14(19)9-13(15)3/h5-6,9,12,16H,4,7-8,10-11H2,1-3H3,(H,20,23)(H,21,24)
• InChI Key: YFADWFBNCMXHPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)N2CCCOC2CNC(=O)C(=O)NCC(C)C
• Molecular Formula: C18H26FN3O5S
• Molecular Weight: 415.5 g/mol

Description

The compound is an organic molecule with several functional groups, including a sulfonyl group, an oxazinan ring, and an isobutyloxalamide group. These functional groups suggest that the compound could have interesting chemical properties and potential applications in various fields, such as pharmaceuticals or materials science.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the oxazinan ring and the introduction of the sulfonyl and isobutyloxalamide groups. This could potentially be achieved through a series of reactions including nucleophilic substitution and amidation.

Molecular Structure Analysis

The molecular structure of the compound would be determined by the arrangement of these functional groups around the central carbon framework. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine the exact structure.

Chemical Reactions Analysis

The reactivity of the compound would be influenced by the presence of the functional groups. For example, the sulfonyl group could potentially undergo reactions with nucleophiles, and the oxazinan ring could potentially be opened under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of the sulfonyl group could increase its polarity, potentially affecting its solubility in different solvents.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Appropriate safety precautions should be taken when handling it.

Future Directions

The potential applications of this compound would depend on its properties and reactivity. It could potentially be used as a building block for the synthesis of more complex molecules, or as a probe for studying biological systems.